Cas no 2411305-67-2 (N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide)

• Product Name: N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide
• CAS No: 2411305-67-2
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• CID: 5415617
• PubChem ID: 146106968
• Update Time: 2025-08-01

N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2517211576
• N-Cyclopropyl-N-[1-(2-fluorophenyl)ethyl]prop-2-enamide
• EN300-26575631
• 2411305-67-2
• N-Cyclopropyl-N-[1-(2-fluorophenyl)ethyl]-2-propenamide
• N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide

• Inchi： 1S/C14H16FNO/c1-3-14(17)16(11-8-9-11)10(2)12-6-4-5-7-13(12)15/h3-7,10-11H,1,8-9H2,2H3
• InChI Key： IUFMQZYAXGWQEF-UHFFFAOYSA-N
• SMILES： C(N(C1CC1)C(C1=CC=CC=C1F)C)(=O)C=C

Computed Properties

• Exact Mass: 233.121592296g/mol
• Monoisotopic Mass: 233.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 368.4±21.0 °C(Predicted)
• pka: -2.09±0.20(Predicted)

Additional information on N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide

Comprehensive Overview of N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide (CAS No. 2411305-67-2)

N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide, identified by its CAS number 2411305-67-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclopropyl group, a 2-fluorophenyl moiety, and an enamide backbone, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for small-molecule drugs and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The structural complexity of N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide allows for diverse reactivity patterns, which is why it frequently appears in discussions about scaffold hopping and fragment-based drug design. Its fluorinated aromatic ring enhances metabolic stability—a hot topic in drug discovery forums—while the enamide group offers opportunities for catalyzed cross-coupling reactions, a technique widely searched in organic synthesis databases. These attributes make it relevant to trending queries like "fluorine in medicinal chemistry" and "advanced intermediates for API synthesis."

From an industrial perspective, CAS 2411305-67-2 is often explored for its role in high-value chemical manufacturing. With growing interest in green chemistry, its potential for atom-efficient synthesis routes is under scrutiny. Laboratories optimizing microwave-assisted reactions or flow chemistry systems—frequently searched topics in process chemistry—have reported its utility in reducing reaction times and improving yields. This aligns with the broader industry shift toward sustainable synthetic methodologies.

Analytical characterization of N-cyclopropyl-N-1-(2-fluorophenyl)ethylprop-2-enamide typically involves advanced techniques such as LC-MS and NMR spectroscopy, both popular keywords in analytical chemistry circles. The compound’s chromatographic behavior and spectral fingerprints are well-documented, addressing common search queries like "HPLC method development for fluorinated compounds." Such data is critical for quality control in contract research organizations (CROs), a sector experiencing rapid growth.

In summary, 2411305-67-2 exemplifies how structurally nuanced compounds drive innovation across multiple scientific domains. Its relevance to drug development pipelines, agrochemical formulations, and catalytic synthesis ensures continued interest, reflected in rising searches for "enamide derivatives applications" and "fluorophenyl compound suppliers." As research evolves, this compound is poised to remain a key subject in discussions about next-generation chemical entities.